CNG-10300
Overview
Description
CNG-10300 is a partial blocker of GluK1, with GluK2 being unaffected.
Scientific Research Applications
Feature-Based Process Planning for Interoperable STEP-NC Manufacture : This paper discusses the evolution of CNC (Computer Numerical Control) manufacturing and introduces the Integrated Platform for Process Planning and Control (IP3AC) to support STEP-NC compliant process planning. This platform aims to enhance interoperability in the manufacturing software domain (Nassehi, Liu, & Newman, 2007).
Hydrogen vs. Compressed Natural Gas as Alternative Fuels : This study compares the performance and combustion characteristics of hydrogen fueling with CNG operation in internal combustion engines. It provides insights into the potential of using hydrogen, a clean-burning fuel, in small horsepower spark ignition engines (Das, Gulati, & Gupta, 2000).
Influences of Ignition Timing on CNG Engine Efficiency : This research focuses on the gas consumption of CNG vehicles, particularly how ignition timing affects consumption at idle and medium speeds. The findings are crucial for optimizing the efficiency of CNG vehicles and conserving natural gas resources (Wang, Sun, & Xia, 2021).
Carbon Nanotubes in Separation Science : While not directly linked to CNG-10300, this review paper highlights the use of carbon nanotubes (CNTs) in various applications including separation science, which is relevant to the broader context of material science and its applications in fields like gas separation and storage, potentially including CNG (Herrera-Herrera, González-Curbelo, Hernández-Borges, & Rodríguez-Delgado, 2012).
CNG Engine Combustion Analysis : This paper provides an experimental analysis of a direct-injection dual-fuel diesel–natural gas engine, focusing on the combustion characteristics of CNG. It explores how CNG injection and combustion processes affect engine performance (Carlucci, Di Risi, Laforgia, & Naccarato, 2008).
properties
Molecular Formula |
C12H13N3O4 |
|---|---|
Molecular Weight |
263.25 |
IUPAC Name |
(S)-2-Amino-4-(2,3-dioxo-1,2,3,4-tetrahydroquinoxalin-6-yl)butanoic acid |
InChI |
InChI=1S/C12H13N3O4/c13-7(12(18)19)3-1-6-2-4-8-9(5-6)15-11(17)10(16)14-8/h2,4-5,7H,1,3,13H2,(H,14,16)(H,15,17)(H,18,19)/t7-/m0/s1 |
InChI Key |
HOBORVHHDCBXLX-ZETCQYMHSA-N |
SMILES |
O=C(O)[C@@H](N)CCC1=CC2=C(NC(C(N2)=O)=O)C=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CNG10300; CNG 10300; CNG-10300 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
